![molecular formula C12H17FN2O B1300871 1-[2-(2-Fluorophenoxy)ethyl]piperazine CAS No. 401481-90-1](/img/structure/B1300871.png)
1-[2-(2-Fluorophenoxy)ethyl]piperazine
Cat. No. B1300871
M. Wt: 224.27 g/mol
InChI Key: ZIDLWEFXRRUFGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1CCN(CCOc2ccccc2F)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][N:11]([CH2:14][CH2:15][O:16][c:17]2[c:18]([F:23])[cH:19][cH:20][cH:21][cH:22]2)[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[Cl:31][CH2:32][Cl:33].[OH:24][C:25]([C:26]([F:27])([F:28])[F:29])=[O:30]>>[NH:8]1[CH2:9][CH2:10][N:11]([CH2:14][CH2:15][O:16][c:17]2[c:18]([F:23])[cH:19][cH:20][cH:21][cH:22]2)[CH2:12][CH2:13]1
|
Inputs
Step One
|
Name
|
CC(C)(C)OC(=O)N1CCN(CCOc2ccccc2F)CC1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N1CCN(CCOc2ccccc2F)CC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C(F)(F)F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Fc1ccccc1OCCN1CCNCC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
